Cas no 90104-79-3 (Acetic acid, [(1-nitro-2-naphthalenyl)sulfonyl]-)
90104-79-3 structure
Product Name:Acetic acid, [(1-nitro-2-naphthalenyl)sulfonyl]-
CAS No:90104-79-3
MF:C12H9NO6S
MW:295.267962217331
CID:794090
PubChem ID:13221796
Update Time:2025-04-19
Acetic acid, [(1-nitro-2-naphthalenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, [(1-nitro-2-naphthalenyl)sulfonyl]-
- 2-(1-nitronaphthalen-2-yl)sulfonylacetic acid
- (1-Nitronaphthalene-2-sulfonyl)acetic acid
- 90104-79-3
- DTXSID10529494
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- Inchi: 1S/C12H9NO6S/c14-11(15)7-20(18,19)10-6-5-8-3-1-2-4-9(8)12(10)13(16)17/h1-6H,7H2,(H,14,15)
- InChI Key: PQLSOGVDPJUTJZ-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)(C1C=CC2C=CC=CC=2C=1[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 295.01505818g/mol
- Monoisotopic Mass: 295.01505818g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 491
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 126Ų
Acetic acid, [(1-nitro-2-naphthalenyl)sulfonyl]- Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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